Cas no 140199-64-0 (1H-Imidazole-4-carboxylic acid, 2-butyl-5-formyl-, methyl ester)

• Product name: 1H-Imidazole-4-carboxylic acid, 2-butyl-5-formyl-, methyl ester
• CAS No: 140199-64-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 1284508

1H-Imidazole-4-carboxylic acid, 2-butyl-5-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-butyl-5-formyl-, methyl ester
• 1H-Imidazole-5-carboxylic acid, 2-butyl-4-formyl-, methyl ester

• Inchi： 1S/C10H14N2O3/c1-3-4-5-8-11-7(6-13)9(12-8)10(14)15-2/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： GWWVFUAMLORRKK-UHFFFAOYSA-N
• SMILES： C1(CCCC)NC(C(OC)=O)=C(C=O)N=1

Computed Properties

• Exact Mass: 210.10052

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 441.0±30.0 °C(Predicted)
• PSA: 72.05
• pka: 9.20±0.10(Predicted)